2-Iodopropanoic acid
Overview
Description
2-Iodopropanoic acid, also known as Iodopropanoic acid, is a chemical compound with the molecular formula C3H5IO2 . It has an average mass of 199.975 Da and a mono-isotopic mass of 199.933411 Da .
Molecular Structure Analysis
2-Iodopropanoic acid contains a total of 10 bonds, including 5 non-H bonds, 1 multiple bond, 1 rotatable bond, 1 double bond, 1 aliphatic carboxylic acid, and 1 hydroxyl group .Scientific Research Applications
1. Chemical Synthesis and Catalysis
- 2-Iodopropanoic acid has been utilized in the field of chemical synthesis. For example, its derivatives were used in the synthesis of labeled centrally acting drugs, demonstrating its potential in the development of new pharmaceutical compounds (Braun et al., 1977).
- It also finds application in the field of catalysis. A study demonstrated its use in spirocyclisation reactions, highlighting its role in facilitating specific chemical transformations (Zhou & He, 2017).
2. Material Science and Chemistry
- The compound's role in the synthesis of various materials and chemical agents was explored, particularly in the context of hypervalent iodine-mediated oxidation of alcohols. This indicates its versatility in chemical reactions and material science applications (Uyanik & Ishihara, 2009).
- In addition, studies on the crystal structures of β-halolactic acids, which include derivatives of 2-Iodopropanoic acid, provided insights into the molecular interactions and properties essential for material science research (Gordon et al., 2022).
3. Pharmaceutical Analysis and Quality Control
- The compound has been used in the analytical validation processes, such as in the determination of residual quantities in pharmaceutical products, highlighting its importance in ensuring the quality and safety of medical drugs (Groman & Stolarczyk, 2010).
Safety and Hazards
The safety data sheet for a similar compound, Propionic acid, indicates that it is a flammable liquid and vapor. It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to keep away from heat, sparks, open flames, and hot surfaces, and to use only outdoors or in a well-ventilated area .
Future Directions
One of the future directions for 2-Iodopropanoic acid could be its use in the synthesis of other chemicals. For instance, 3-Iodopropionic acid, which can be synthesized from glyceric acid, is not only a potential monomer to form poly-3-hydroxypropionic acid, but also a good platform molecule to produce useful chemicals, such as 3-hydroxypropionic acid (3-HPA) and acrylic acid (AA), due to its highly reactive nature .
properties
IUPAC Name |
2-iodopropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5IO2/c1-2(4)3(5)6/h2H,1H3,(H,5,6) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZLYQYPURWXOEW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5IO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30902407 |
Source
|
| Record name | NoName_1649 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30902407 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.97 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Iodopropanoic acid | |
CAS RN |
598-80-1 |
Source
|
| Record name | 2-Iodopropanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=598-80-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Iodopropionic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000598801 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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